Cas no 558479-27-9 (Quinoline, 5-methoxy-7-(trifluoromethyl)-)

Quinoline, 5-methoxy-7-(trifluoromethyl)- structure
558479-27-9 structure
Product Name:Quinoline, 5-methoxy-7-(trifluoromethyl)-
CAS No:558479-27-9
MF:C11H8F3NO
MW:227.18253326416
CID:4036526
PubChem ID:69367730
Update Time:2025-04-22

Quinoline, 5-methoxy-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 5-methoxy-7-(trifluoromethyl)-
    • BPQZXIZYHUGWBL-UHFFFAOYSA-N
    • SCHEMBL5241799
    • DB-414122
    • 558479-27-9
    • 5-methoxy-7-(trifluoromethyl)quinoline
    • Inchi: 1S/C11H8F3NO/c1-16-10-6-7(11(12,13)14)5-9-8(10)3-2-4-15-9/h2-6H,1H3
    • InChI Key: BPQZXIZYHUGWBL-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(OC)C=C(C(F)(F)F)C=2)C=CC=1

Computed Properties

  • Exact Mass: 227.05579836Da
  • Monoisotopic Mass: 227.05579836Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 22.1Ų
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